2-(furan-2-yl)-5-(2-oxo-2-phenylethyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one

• IUPAC Name: 2-(furan-2-yl)-5-phenacyl-2,3-dihydro-1,5-benzothiazepin-4-one
• InChI: InChI=1S/C21H17NO3S/c23-17(15-7-2-1-3-8-15)14-22-16-9-4-5-11-19(16)26-20(13-21(22)24)18-10-6-12-25-18/h1-12,20H,13-14H2
• InChI Key: OCIYTANAKVVIDQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=CC=CC=C2N(C1=O)CC(=O)C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C21H17NO3S
• Molecular Weight: 363.4 g/mol

Description

2-(furan-2-yl)-5-(2-oxo-2-phenylethyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one is a useful research compound. Its molecular formula is C21H17NO3S and its molecular weight is 363.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Various substituted benzoxazepine and benzothiazepine derivatives, including 2-(furan-2-yl)-5-(2-oxo-2-phenylethyl)-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one, have been synthesized and evaluated for their potential antipsychotic and anticonvulsant activities. These compounds have shown promising results in preliminary screenings, with some demonstrating significant activity in this series (Kaur, Kumar, Chaudhary, & Kumar, 2012).

Antimicrobial Activity

A variety of 2,3-dihydrobenzo[b][1,4]thiazepine derivatives have been synthesized, including those similar in structure to this compound. These compounds have been evaluated for their antimicrobial activity against various bacterial strains, with some showing significant antibacterial and antifungal activities (Raval, Naik, & Desai, 2012).

Insecticidal Activity

Research into similar 2,3-dihydrobenzo[b]furan-3-yl and 2,3-dihydrobenzo[b]thiophen-3-yl compounds has revealed notable insecticidal activity. These studies provide insights into the potential use of this compound in pest control applications (Nakada, Muramatsu, Asai, Tsuji, & Yura, 1978).

Synthesis Methods

Advancements in synthesis methods for 2,3-dihydrobenzo[b][1,4]thiazepine derivatives, like the compound , have been made. These methods aim to improve yield and reduce reaction time, which is crucial for practical applications in pharmaceuticals and other fields (Du & Wu, 2020).

Potential Anticancer Activity

Some derivatives of 2,3-dihydrobenzo[b][1,4]thiazepine have been synthesized and evaluated for their anticancer activity. These studies indicate the potential of this compound in cancer treatment (Gudisela et al., 2017).